Cas no 1261935-01-6 (5-(3-Carboxy-4-chlorophenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Carboxy-4-chlorophenyl)-2-methoxynicotinic acid
• CAS No: 1261935-01-6
• MF: C₁₄H₁₀ClNO₅
• MW: 307.685903072357
• CID: 2764519
• PubChem ID: 53224270
• Update Time: 2025-04-21

5-(3-Carboxy-4-chlorophenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70688218
• 5-(3-CARBOXY-4-CHLOROPHENYL)-2-METHOXYNICOTINIC ACID
• 1261935-01-6
• MFCD18318344
• 5-(3-Carboxy-4-chlorophenyl)-2-methoxynicotinic acid, 95%
• 5-(3-Carboxy-4-chlorophenyl)-2-methoxynicotinic acid

• Inchi： 1S/C14H10ClNO5/c1-21-12-10(14(19)20)5-8(6-16-12)7-2-3-11(15)9(4-7)13(17)18/h2-6H,1H3,(H,17,18)(H,19,20)
• InChI Key： COFDWJIMWIHKSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 307.0247501Da
• Monoisotopic Mass: 307.0247501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.7Ų